Diethyl ethylmalonate
Overview
Description
Diethyl ethylmalonate is a versatile chemical compound with a wide range of applications in organic synthesis. It serves as a precursor to various heterocyclic compounds and is involved in multiple chemical reactions due to its active methylene group. This compound is key in synthesizing pyrazole, pyrimidine, quinoline, among other structures, highlighting its significance in the development of complex organic molecules (Z. Ya, 2013).
Synthesis Analysis
Diethyl ethylmalonate can be synthesized through various methods, including the Claisen condensation reaction. One study focused on improving the efficiency and sustainability of its synthesis by transitioning from batch to continuous process design, significantly reducing energy consumption and production time (Fei Zhao et al., 2020).
Molecular Structure Analysis
The molecular structure of diethyl ethylmalonate allows for complex interactions and reactions due to its ester and methylene groups. Schiff-base template synthesis has demonstrated how diethylmalonate can act as an efficient lock in synthesizing tetra-aza-macrocycles, showcasing its structural versatility (L. Fabbrizzi et al., 1996).
Chemical Reactions and Properties
Diethyl ethylmalonate participates in a variety of chemical reactions, such as the Michael addition, demonstrating its reactivity and the potential for creating complex organic compounds. For example, its reaction with ethyl crotonate has been used to study the mechanism of abnormal addition reactions (O. Simamura et al., 1954). Additionally, its reaction with hydrazoic acid under specific conditions generates diverse products, highlighting its chemical versatility (A. Donkor et al., 1992).
Scientific Research Applications
Diethyl ethoxymethylenemalonate is a valuable starting material for synthesizing various compounds like pyrazole, pyrimidine, quinoline, etc. This demonstrates potential for research in atom economy and the role of active methylene as a building block (Z. Ya, 2013).
Diethyl 2-fluoromalonate ester serves as a building block for synthesizing 2-fluoro-2-arylacetic acid and fluorooxindole derivatives, useful in nucleophilic aromatic substitution reactions (Harsanyi, Sandford, Yufit, & Howard, 2014).
Diethyl ethoxymethylenemalonate is effective in synthesizing triheterocyclic compounds like 3-carbethoxy-9,ll-disubstituted-4-oxo-4H-pyrido[3,2-e]pyrimido[1,2-c]pyrimidines (Dave & Shukla, 1997).
Using diethyl ethoxymethylenemalonate in ultra-HPLC allows for the rapid quantification of amino acids, biogenic amines, and ammonium ions in cheese, highlighting its role in food chemistry (Redruello et al., 2013).
Diethyl pyrocarbonate (EtOCO)2O is significant in nucleic acid research for its nuclease-inhibiting properties, contributing to securing nuclease-free conditions in research settings (Ehrenberg, Fedorcsák, & Solymosy, 1976).
Safety and Hazards
Diethyl ethylmalonate is a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces . Protective gloves, protective clothing, eye protection, and face protection should be worn when handling this chemical . In case of fire, CO2, dry chemical, or foam should be used for extinction .
Future Directions
Mechanism of Action
Target of Action
Diethyl ethylmalonate, also known as the diethyl ester of malonic acid, is primarily used in the synthesis of other compounds . It doesn’t have a specific biological target, but its chemical properties make it a useful reagent in organic synthesis .
Mode of Action
The mode of action of diethyl ethylmalonate is based on its chemical structure. It has two ester groups that can undergo nucleophilic substitution reactions, and a methylene group (−CH2−) that is highly acidic due to the adjacent carbonyl groups . This allows for the formation of carbanions, which can react with various electrophiles .
Biochemical Pathways
Diethyl ethylmalonate is involved in the synthesis of various compounds. For example, it can be combined with urea under the action of a strong base to form a barbiturate . The exact biochemical pathways it affects would depend on the specific reactions it’s used in.
Result of Action
The primary result of diethyl ethylmalonate’s action is the formation of new compounds. For instance, it can contribute to the synthesis of barbiturates, artificial flavorings, and certain vitamins .
Action Environment
The action of diethyl ethylmalonate is influenced by various environmental factors such as temperature, pH, and the presence of other reactants. For example, its reaction with urea to form barbiturates requires the presence of a strong base . Its stability and efficacy as a reagent can also be affected by storage conditions .
properties
IUPAC Name |
diethyl 2-ethylpropanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O4/c1-4-7(8(10)12-5-2)9(11)13-6-3/h7H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQAZCUCWHIIFGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OCC)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7038739 | |
Record name | Diethyl ethylpropanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7038739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid; [Acros Organics MSDS] | |
Record name | Diethyl ethylmalonate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20585 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Diethyl ethylmalonate | |
CAS RN |
133-13-1 | |
Record name | 1,3-Diethyl 2-ethylpropanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=133-13-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl ethylmalonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000133131 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | DIETHYL ETHYLMALONATE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8706 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Propanedioic acid, 2-ethyl-, 1,3-diethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Diethyl ethylpropanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7038739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl ethylmalonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.632 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIETHYL ETHYLMALONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/69G92OYR3M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.